Cas no 2228368-01-0 (3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228368-01-0
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6509014
• PubChem ID: 165626684
• Update Time: 2025-10-28

3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine
• 2228368-01-0
• EN300-1790630
• 3-[2-(1H-indol-3-yl)ethyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C15H20N2/c1-15(2)12(14(15)16)8-7-10-9-17-13-6-4-3-5-11(10)13/h3-6,9,12,14,17H,7-8,16H2,1-2H3
• InChI Key： AFEFAFBEULLUDR-UHFFFAOYSA-N
• SMILES： NC1C(CCC2=CNC3C=CC=CC2=3)C1(C)C

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228368-01-0)

The compound 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine, identified by its CAS No. 2228368-01-0, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive cyclopropane and indole moieties make it a promising candidate for various applications, particularly in neuroscience and pharmacology. Researchers are increasingly exploring its potential as a modulator of neurotransmitter receptors, given its structural resemblance to naturally occurring bioactive molecules.

One of the key reasons for the growing attention toward 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine is its potential role in addressing neurological disorders. With the rise in global interest in mental health and cognitive enhancement, this compound has been studied for its interactions with serotonin receptors, which are critical in mood regulation and cognitive function. Recent studies suggest that derivatives of this compound could offer novel pathways for treating conditions such as anxiety and depression, aligning with current trends in personalized medicine and neuropharmacology.

From a synthetic chemistry perspective, the cyclopropane ring in 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine is of particular interest due to its high strain energy and unique reactivity. This feature allows for the development of diverse derivatives, enabling researchers to fine-tune the compound's properties for specific applications. The indole moiety, commonly found in natural products and pharmaceuticals, further enhances its versatility, making it a valuable scaffold for drug design.

In the context of drug discovery, the compound's CAS No. 2228368-01-0 serves as a critical identifier for researchers and regulatory bodies. Its inclusion in databases such as PubChem and ChemSpider has facilitated widespread access to its physicochemical properties and biological activity data. This transparency is essential for advancing research and ensuring reproducibility, which are key concerns in modern scientific innovation.

Another area of exploration for 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine is its potential in biotechnology and bioengineering. With the increasing demand for sustainable and efficient synthetic methods, this compound's unique structure could inspire new catalytic processes or enzyme mimetics. Its compatibility with green chemistry principles further underscores its relevance in contemporary research.

As the scientific community continues to investigate 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine, its applications in precision medicine and targeted therapy are becoming increasingly apparent. The compound's ability to interact with specific biological targets while minimizing off-target effects aligns with the growing emphasis on patient-centric treatments. This focus is particularly relevant in light of recent advancements in genomics and proteomics, which are reshaping the landscape of drug development.

In summary, 3-2-(1H-indol-3-yl)ethyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228368-01-0) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a compelling subject for ongoing research, with potential implications for neurological health, drug design, and sustainable synthesis. As interest in this compound grows, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and healthcare.